Cas no 2034285-79-3 (N-benzyl-1-(6-phenylpyrimidin-4-yl)-N-(pyridin-2-yl)azetidine-3-carboxamide)

• Product Name: N-benzyl-1-(6-phenylpyrimidin-4-yl)-N-(pyridin-2-yl)azetidine-3-carboxamide
• CAS No: 2034285-79-3
• MF: C₂₆H₂₃N₅O
• MW: 421.493725061417
• CID: 6493067
• PubChem ID: 119100921
• Update Time: 2025-05-19

N-benzyl-1-(6-phenylpyrimidin-4-yl)-N-(pyridin-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(6-phenylpyrimidin-4-yl)-N-(pyridin-2-yl)azetidine-3-carboxamide
• N-benzyl-1-(6-phenylpyrimidin-4-yl)-N-pyridin-2-ylazetidine-3-carboxamide
• 2034285-79-3
• AKOS026691550
• F6495-4065

• Inchi： 1S/C26H23N5O/c32-26(31(24-13-7-8-14-27-24)16-20-9-3-1-4-10-20)22-17-30(18-22)25-15-23(28-19-29-25)21-11-5-2-6-12-21/h1-15,19,22H,16-18H2
• InChI Key： YZAUWWPHKQTAQG-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(C3C=CC=CC=3)N=CN=2)C1)N(C1C=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 421.19026037g/mol
• Monoisotopic Mass: 421.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.2Ų

Additional information on N-benzyl-1-(6-phenylpyrimidin-4-yl)-N-(pyridin-2-yl)azetidine-3-carboxamide

N-benzyl-1-(6-phenylpyrimidin-4-yl)-N-(pyridin-2-yl)azetidine-3-carboxamide: A Comprehensive Overview

The compound N-benzyl-1-(6-phenylpyrimidin-4-yl)-N-(pyridin-2-yl)azetidine-3-carboxamide (CAS No: 2034285793) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising applications in therapeutic interventions.

At its core, the molecule features an azetidine ring system, a four-membered cyclic amine, which is known for its rigidity and ability to form stable conformations. The azetidine ring is substituted at the 3-position with a carboxamide group, which enhances its bioavailability and pharmacokinetic properties. Additionally, the molecule incorporates a benzyl group and a pyridin-2-yl substituent, both of which contribute to its structural diversity and functional versatility.

The 6-phenylpyrimidin-4-yl moiety is another critical component of this compound's structure. Pyrimidines are heterocyclic aromatic compounds that are widely found in nucleic acids and are known for their biological activity. The substitution pattern on the pyrimidine ring (specifically at the 4-position) plays a crucial role in determining the compound's interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of N-benzyl-N-(pyridin-2-yl)azetidine derivatives as inhibitors of various enzymes involved in disease pathways. For instance, research has demonstrated that these compounds can modulate the activity of kinases, which are key players in cell signaling and oncogenesis. The integration of the 6-phenylpyrimidin group further enhances the molecule's ability to bind to these targets with high specificity.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including coupling reactions, cyclizations, and functional group transformations. The use of advanced catalytic systems and stereochemical control has enabled chemists to synthesize this compound with high efficiency and purity.

In terms of pharmacological applications, N-benzyl-N-(pyridin-2-ylium)azetidine derivatives have shown promise in preclinical models of cancer and inflammatory diseases. Their ability to inhibit key enzymes involved in these conditions suggests potential for development into novel therapeutic agents.

Moreover, the incorporation of the benzene ring into the structure provides additional opportunities for further functionalization. This allows chemists to explore various substitution patterns that could enhance the compound's efficacy or reduce potential side effects.

Recent advancements in computational chemistry have also facilitated a deeper understanding of this compound's behavior at molecular level. Molecular docking studies have revealed that the azetidine ring serves as a critical determinant for binding affinity to target proteins.

In conclusion, N-benzyl-N-(pyridin-2-ylium)azetidine derivatives, exemplified by CAS No: 2034285793, represent a class of compounds with immense potential in drug discovery. Their unique structural features and promising biological activities make them valuable candidates for further exploration in both academic and industrial settings.